![molecular formula C17H14N4O5 B14937285 (2R)-(4-hydroxyphenyl){[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetyl]amino}ethanoic acid](/img/structure/B14937285.png)
(2R)-(4-hydroxyphenyl){[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetyl]amino}ethanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-(4-hydroxyphenyl){[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetyl]amino}ethanoic acid is a complex organic compound with a unique structure that combines a hydroxyphenyl group, a benzotriazinone moiety, and an aminoethanoic acid
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2R)-(4-hydroxyphenyl){[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetyl]amino}ethanoic acid typically involves multiple steps, starting from readily available precursors. The key steps include:
Formation of the benzotriazinone moiety: This can be achieved through the cyclization of appropriate precursors under controlled conditions.
Attachment of the hydroxyphenyl group: This step often involves a coupling reaction, such as a Suzuki or Heck reaction, to introduce the hydroxyphenyl group.
Formation of the aminoethanoic acid: This can be synthesized through standard peptide coupling reactions, using reagents like EDCI or DCC.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for certain steps, as well as the development of more efficient catalysts and reaction conditions.
Chemical Reactions Analysis
Types of Reactions
(2R)-(4-hydroxyphenyl){[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetyl]amino}ethanoic acid can undergo various types of chemical reactions, including:
Oxidation: The hydroxyphenyl group can be oxidized to form quinones under appropriate conditions.
Reduction: The benzotriazinone moiety can be reduced to form different derivatives.
Substitution: The aminoethanoic acid group can participate in substitution reactions to form various derivatives.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.
Reduction: Reagents like sodium borohydride or lithium aluminum hydride are commonly used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyphenyl group can lead to the formation of quinones, while reduction of the benzotriazinone moiety can yield various reduced derivatives.
Scientific Research Applications
(2R)-(4-hydroxyphenyl){[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetyl]amino}ethanoic acid has several scientific research applications:
Chemistry: It can be used as a building block for the synthesis of more complex molecules.
Biology: It may have potential as a biochemical probe or as a precursor for the synthesis of biologically active compounds.
Medicine: Its unique structure could make it a candidate for drug development, particularly in the field of cancer research.
Industry: It could be used in the development of new materials or as a catalyst in various industrial processes.
Mechanism of Action
The mechanism of action of (2R)-(4-hydroxyphenyl){[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetyl]amino}ethanoic acid is not fully understood, but it is believed to involve interactions with specific molecular targets and pathways. The hydroxyphenyl group may interact with enzymes or receptors, while the benzotriazinone moiety could play a role in stabilizing the compound or facilitating its transport within cells.
Comparison with Similar Compounds
Similar Compounds
(2R)-(4-hydroxyphenyl)ethanoic acid: Lacks the benzotriazinone moiety, making it less complex and potentially less versatile.
(4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetyl]amino}ethanoic acid: Lacks the hydroxyphenyl group, which may reduce its potential interactions with biological targets.
Uniqueness
The combination of the hydroxyphenyl group, benzotriazinone moiety, and aminoethanoic acid in (2R)-(4-hydroxyphenyl){[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetyl]amino}ethanoic acid makes it unique
Properties
Molecular Formula |
C17H14N4O5 |
---|---|
Molecular Weight |
354.32 g/mol |
IUPAC Name |
(2R)-2-(4-hydroxyphenyl)-2-[[2-(4-oxo-1,2,3-benzotriazin-3-yl)acetyl]amino]acetic acid |
InChI |
InChI=1S/C17H14N4O5/c22-11-7-5-10(6-8-11)15(17(25)26)18-14(23)9-21-16(24)12-3-1-2-4-13(12)19-20-21/h1-8,15,22H,9H2,(H,18,23)(H,25,26)/t15-/m1/s1 |
InChI Key |
OSKFBVUBQFSGAV-OAHLLOKOSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=O)N(N=N2)CC(=O)N[C@H](C3=CC=C(C=C3)O)C(=O)O |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(N=N2)CC(=O)NC(C3=CC=C(C=C3)O)C(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.